4,4'-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine]

• CAS No.: 61296-09-1
• Molecular Formula: C25H42N2
• Molecular Weight: 370.6 g/mol
• IUPAC Name: 1-(cyclohexen-1-yl)-4-[3-[1-(cyclohexen-1-yl)piperidin-4-yl]propyl]piperidine
• InChI: InChI=1S/C25H42N2/c1-3-10-24(11-4-1)26-18-14-22(15-19-26)8-7-9-23-16-20-27(21-17-23)25-12-5-2-6-13-25/h10,12,22-23H,1-9,11,13-21H2
• InChI Key: LZTDXCQIZMJMQA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)N2CCC(CC2)CCCC3CCN(CC3)C4=CCCCC4

Description

4,4’-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine] is a chemical compound known for its unique structure and potential applications in various fields. This compound features a propane-1,3-diyl linker connecting two cyclohex-1-en-1-yl piperidine units, making it an interesting subject for chemical and pharmaceutical research.

Preparation Methods

The synthesis of 4,4’-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine] typically involves the reaction of cyclohex-1-en-1-yl piperidine with a propane-1,3-diyl linker under specific conditions. The reaction conditions often include the use of solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

4,4’-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine] undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions, often using reagents like halogens or alkylating agents.

Scientific Research Applications

4,4’-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine] has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and materials.

Biology: The compound is studied for its potential biological activities, including interactions with biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound may be used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 4,4’-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine] involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

4,4’-(Propane-1,3-diyl)bis[1-(cyclohex-1-en-1-yl)piperidine] can be compared with similar compounds such as:

4,4’-(Propane-1,3-diyl)bis(4-tert-butylpyridinium): This compound has a similar propane-1,3-diyl linker but different substituents, leading to distinct properties and applications.

4,4’-(Cyclohexane-1,1-diyl)bis(N,N-di-p-tolylaniline): Another compound with a similar structural motif but different functional groups, resulting in unique chemical and biological activities.